Cas no 1256359-96-2 (4-fluoroindole-2-boronic acid pinacol ester)

• Product Name: 4-fluoroindole-2-boronic acid pinacol ester
• CAS No: 1256359-96-2
• MF: C₁₄H₁₇BFNO₂
• MW: 261.099687337875
• MDL: MFCD16618972
• CID: 828576
• PubChem ID: 53217212
• Update Time: 2025-10-29

4-fluoroindole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 4-Fluoroindole-2-boronic acid pinacol ester
• 4-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-INDOLE
• B-2778
• X0455
• 1256359-96-2
• BS-26863
• F75004
• DTXSID30682313
• SCHEMBL15942282
• SY346226
• 4-Fluoro-1H-indole-2-boronic Acid Pinacol Ester
• MB14886
• CS-0176232
• 4-Fluoroindole-2-boronic acid, pinacol ester
• MFCD16618972
• DB-349244
• KQBFUSLFUVLNQM-UHFFFAOYSA-N
• 4-fluoroindole-2-boronic acid pinacol ester

• MDL： MFCD16618972
• Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)12-8-9-10(16)6-5-7-11(9)17-12/h5-8,17H,1-4H3
• InChI Key： KQBFUSLFUVLNQM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(B1OC(C)(C)C(C)(C)O1)N2

Computed Properties

• Exact Mass: 261.13400
• Monoisotopic Mass: 261.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25000
• LogP: 2.60620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-fluoroindole-2-boronic acid pinacol ester

4-Fluoroindole-2-Boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1256359-96-2, commonly referred to as 4-fluoroindole-2-boronic acid pinacol ester, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions, particularly in the synthesis of complex organic structures. The pinacol ester derivative of this compound is particularly valuable due to its stability and reactivity under specific reaction conditions.

4-Fluoroindole-2-boronic acid pinacol ester has garnered attention in recent years due to its applications in drug discovery and materials science. The presence of the fluoro group at the 4-position of the indole ring imparts unique electronic properties, making it a versatile building block in organic synthesis. Researchers have exploited these properties to develop novel compounds with potential applications in medicinal chemistry.

The synthesis of 4-fluoroindole-2-boronic acid pinacol ester involves a series of well-established organic reactions. The starting material is typically an indole derivative, which undergoes fluorination at the 4-position to introduce the fluoro group. Subsequent steps involve the introduction of the boronic acid group and its conversion into the pinacol ester form, ensuring stability and facilitating further reactions.

Recent studies have highlighted the importance of 4-fluoroindole-2-boronic acid pinacol ester in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is pivotal in constructing biaryl structures, which are essential components of many pharmaceutical agents. The compound's ability to undergo these reactions efficiently underscores its value in modern organic synthesis.

In addition to its role in chemical synthesis, 4-fluoroindole-2-boronic acid pinacol ester has been explored for its potential in materials science. Its unique electronic properties make it a candidate for applications in optoelectronic devices and advanced materials. Researchers are actively investigating its ability to form self-assembled monolayers and its compatibility with various fabrication techniques.

The compound's structure also lends itself to applications in medicinal chemistry. The indole core is a common motif in many bioactive compounds, and the presence of the fluoro group enhances its pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

The development of efficient synthetic routes for 4-fluoroindole-2-boronic acid pinacol ester has been a focus of recent research efforts. Novel methodologies, such as microwave-assisted synthesis and catalytic processes, have been employed to improve yield and reduce reaction times. These advancements have made the compound more accessible for large-scale applications.

In conclusion, 4-fluoroindole-2-boronic acid pinacol ester (CAS No. 1256359-96-2) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods, position it as a key player in future research and development endeavors.